2-Bromo-6-chloropyridine
Overview
Description
2-Bromo-6-chloropyridine is an organic compound belonging to the class of pyridines. It is a colorless solid that is used in various applications in the fields of organic synthesis, medicinal chemistry, and materials science. It is synthesized by the reaction of this compound with an aqueous solution of potassium hydroxide. This compound is of great interest to researchers due to its unique properties and potential applications.
Scientific Research Applications
1. Synthesis of Nucleosides
2-Bromo-6-chloropyridine has been utilized in the synthesis of 2,6-disubstituted pyridin-3-yl C-2'-deoxyribonucleosides through chemoselective transformations. This process involves the Heck coupling and cross-coupling reactions to create a library of nucleosides, though these compounds did not exhibit significant antiviral or cytostatic effects (Kubelka, Slavětínská, Eigner, & Hocek, 2013).
2. Halogen Exchange in Heterocycles
Research has shown that this compound can undergo halogen/halogen displacement in various heterocycles. This process is facilitated by heating with bromotrimethylsilane, which converts chloropyridines into their bromopyridine counterparts. Such transformations are useful in synthesizing a range of halogenated pyridines and other heterocycles (Schlosser & Cottet, 2002).
3. Electrocatalytic Synthesis
This compound has been involved in the electrocatalytic synthesis of 6-aminonicotinic acid, demonstrating feasibility in electrosynthesis. This process involves the electrochemical reduction of halides in the presence of CO2, with the silver electrode showing a remarkable electrocatalytic effect (Gennaro, Sánchez-Sánchez, Isse, & Montiel, 2004).
4. Amination of Polyhalopyridines
A study on the selective amination of polyhalopyridines, including this compound, showed successful catalysis by a palladium-Xantphos complex. This process predominantly yields aminopyridine products with high chemoselectivity and isolated yield (Ji, Li, & Bunnelle, 2003).
5. Lithiation of Chloropyridine
This compound has been used in the lithiation of chloropyridine, mediated by BuLi-Me(2)N(CH(2))(2)OLi, leading to the formation of chlorinated pyridinic and bis-heterocyclic synthons. This method offers a novel approach to functionalize chloropyridines (Choppin, Gros, & Fort, 2000).
6. Vibrational Spectra and Theoretical Calculations
Vibrational spectra and theoretical calculations of this compound have been conducted to understand its molecular structure and properties. The study included infrared and Raman spectra analysis, complemented by density functional theory calculations (Boopalachandran, Sheu, & Laane, 2012).
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Bromo-6-chloropyridine . Factors such as temperature, pH, and the presence of other reactive substances can affect its reactivity and stability. Furthermore, the biological environment, including the presence of specific enzymes and biomolecules, can influence its pharmacokinetics and pharmacodynamics.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-6-chloropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClN/c6-4-2-1-3-5(7)8-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWTZSVLLPKTZJP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30199395 | |
Record name | 2-Bromo-6-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30199395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.44 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5140-72-7 | |
Record name | 2-Bromo-6-chloropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5140-72-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-6-chloropyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005140727 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Bromo-6-chloropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30199395 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-6-chloropyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.550 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-Bromo-6-chloropyridine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HG4B76V6ZP | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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